2,3,17,19-Tetrahydroxyandrost-4-ene

• CAS No.: 61695-88-3
• Molecular Formula: C19H30O4
• Molecular Weight: 322.4 g/mol
• IUPAC Name: (2S,3R,8R,9S,10S,13S,14S,17S)-10-(hydroxymethyl)-13-methyl-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-2,3,17-triol
• InChI: InChI=1S/C19H30O4/c1-18-7-6-14-12(13(18)4-5-17(18)23)3-2-11-8-15(21)16(22)9-19(11,14)10-20/h8,12-17,20-23H,2-7,9-10H2,1H3/t12-,13-,14-,15+,16-,17-,18-,19+/m0/s1
• InChI Key: PQZMXIWGKIJVJH-LXHSEZJASA-N
• SMILES: CC12CCC3C(C1CCC2O)CCC4=CC(C(CC34CO)O)O
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C[C@H]([C@H](C[C@]34CO)O)O
• Synonyms: 2,3,17,19-tetrahydroxyandrost-4-ene; androstenetetrols

Description

2,3,17,19-Tetrahydroxyandrost-4-ene is a polyhydroxylated androstane derivative characterized by hydroxyl groups at positions 2, 3, 17, and 19 of the steroid backbone. Androstane derivatives are critical in steroid biochemistry, often serving as precursors or intermediates in the synthesis of hormones, pharmaceuticals, and research probes.

Comparison with Similar Compounds

Comparison with Similar Androstane Derivatives

To contextualize 2,3,17,19-Tetrahydroxyandrost-4-ene, key comparisons are drawn with structurally related compounds, focusing on substitution patterns, synthesis methods, and inferred biological activities.

Table 1: Structural Comparison of Selected Androstane Derivatives

Compound Name	Substituents	Key Features
2,3,17,19-Tetrahydroxyandrost-4-ene	-OH at C2, C3, C17, C19	High polarity due to four hydroxyl groups; potential for diverse H-bonding
19-Hydroxyandrost-4-ene-3,17-dione	-OH at C19; -O at C3, C17	3,17-keto groups may enhance metabolic stability; reduced solubility
19-Oxo-androst-4-ene-3,17-dione	-O (keto) at C19; -O at C3, C17	Increased lipophilicity; potential as a metabolic intermediate
17β-Hydroxyandrost-4-ene-3-one (Testosterone)	-OH at C17; -O (keto) at C3	Classic androgen; moderate solubility due to single hydroxyl group